Cas no 1806857-84-0 (4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-iodopyridine)

• Product Name: 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-iodopyridine
• CAS No: 1806857-84-0
• MF: C₈H₄BrF₂IN₂
• MW: 372.936039924622
• CID: 4876295
• Update Time: 2025-06-26

4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C8H4BrF2IN2/c9-1-4-5(2-13)7(8(10)11)14-3-6(4)12/h3,8H,1H2
• InChI Key： DKEIVYFFOUZNIZ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(C#N)=C1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-iodopyridine

Introduction to 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-iodopyridine (CAS No. 1806857-84-0)

4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-iodopyridine, identified by the CAS number 1806857-84-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, including the presence of a bromomethyl group, a cyano substituent, a difluoromethyl group, and an iodo atom, contribute to its unique reactivity and potential applications in synthetic chemistry.

The bromomethyl group at the 4-position of the pyridine ring introduces a highly reactive electrophilic center, making it susceptible to nucleophilic substitution reactions. This feature is particularly valuable in constructing more complex molecular architectures through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. The cyano group at the 3-position adds another layer of reactivity, enabling further functionalization via reduction or hydrolysis to form carboxylic acid derivatives. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, while the iodo atom serves as a versatile handle for further transformations via palladium-catalyzed reactions.

In recent years, the demand for novel heterocyclic compounds with tailored properties has surged due to their increasing role in drug discovery and development. Pyridine derivatives, in particular, have been extensively studied for their potential as pharmacophores in various therapeutic areas. For instance, compounds containing difluoromethyl groups have shown promise in improving pharmacokinetic profiles by reducing metabolic clearance. Similarly, the presence of iodo atoms has facilitated the development of radiolabeled probes for diagnostic imaging applications. The combination of these features in 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-iodopyridine makes it a valuable building block for synthesizing novel bioactive molecules.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For example, transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex pyridine derivatives with precise regioselectivity. The bromomethyl group can be readily coupled with aryl or vinyl halides using palladium catalysts to form biaryl or vinylic ethers, which are common motifs in natural products and drug molecules. Additionally, the cyano group can be converted into other functional groups such as amides or carboxylates through controlled reduction or hydrolysis, expanding its synthetic versatility.

The pharmaceutical industry has been particularly interested in exploring pyridine derivatives as lead compounds for treating various diseases. For instance, studies have demonstrated that pyridines with electron-withdrawing groups like cyano and difluoromethyl can modulate enzyme activity and receptor binding. The structural motif of 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-iodopyridine has been incorporated into several drug candidates targeting neurological disorders, cancer, and infectious diseases. Its unique combination of reactive sites allows medicinal chemists to systematically modify its structure while retaining key pharmacological properties.

In agrochemical research, pyridine derivatives are also valued for their potential as pesticides and herbicides. The presence of electron-withdrawing groups enhances their interaction with biological targets in pests and weeds. The compound’s reactivity profile makes it suitable for generating libraries of derivatives through combinatorial chemistry approaches, enabling high-throughput screening for new agrochemicals. Furthermore, its stability under various environmental conditions enhances its suitability for field applications.

The synthesis of 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-iodopyridine typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce the bromo and iodine substituents, nucleophilic addition reactions to incorporate the cyano group, and fluorination techniques to introduce the difluoromethyl moiety. Advances in catalytic systems have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

The handling and storage of this compound require standard laboratory precautions due to its reactivity. While it does not pose significant hazards under normal conditions, proper ventilation and personal protective equipment are recommended during synthetic operations involving strong bases or nucleophiles. Its solubility characteristics should also be considered when designing experimental protocols.

Future research directions may focus on expanding the scope of transformations applicable to this compound through innovative catalytic systems or green chemistry principles. For instance, photoredox catalysis could enable new pathways for functionalization while minimizing waste generation. Additionally, exploring its use in flow chemistry could enhance reaction scalability and reproducibility.

In conclusion,4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-iodopyridine (CAS No. 1806857-84-0) is a versatile intermediate with broad applicability in pharmaceutical and agrochemical research. Its unique structural features make it an attractive scaffold for developing novel bioactive molecules with improved pharmacokinetic properties. As synthetic methodologies continue to evolve,this compound will undoubtedly remain a valuable tool for chemists seeking innovative solutions in drug discovery and material science.